Cas no 1216985-97-5 (4-benzoyl-N-[2-(dimethylamino)ethyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride)

• Product Name: 4-benzoyl-N-[2-(dimethylamino)ethyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride
• CAS No: 1216985-97-5
• MF: C₂₆H₂₆ClN₃O₃S
• MW: 496.0209441185
• CID: 5508469
• PubChem ID: 16798926
• Update Time: 2025-06-14

4-benzoyl-N-[2-(dimethylamino)ethyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026679768
• 4-BENZOYL-N-[2-(DIMETHYLAMINO)ETHYL]-N-(4-METHOXY-1,3-BENZOTHIAZOL-2-YL)BENZAMIDE HYDROCHLORIDE
• 1216985-97-5
• F2018-1039
• 4-benzoyl-N-(2-(dimethylamino)ethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide hydrochloride
• 4-benzoyl-N-[2-(dimethylamino)ethyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• 4-benzoyl-N-[2-(dimethylamino)ethyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride

• Inchi： 1S/C26H25N3O3S.ClH/c1-28(2)16-17-29(26-27-23-21(32-3)10-7-11-22(23)33-26)25(31)20-14-12-19(13-15-20)24(30)18-8-5-4-6-9-18;/h4-15H,16-17H2,1-3H3;1H
• InChI Key： LASVESOYANXMOK-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=C(C=2N=C1N(C(C1C=CC(C(C2C=CC=CC=2)=O)=CC=1)=O)CCN(C)C)OC

Computed Properties

• Exact Mass: 495.1383406g/mol
• Monoisotopic Mass: 495.1383406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91Ų

Additional information on 4-benzoyl-N-[2-(dimethylamino)ethyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride

Recent Advances in the Study of 4-benzoyl-N-[2-(dimethylamino)ethyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS: 1216985-97-5)

The compound 4-benzoyl-N-[2-(dimethylamino)ethyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS: 1216985-97-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzothiazole and benzamide moieties, has shown promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases. Recent studies have focused on its mechanism of action, pharmacokinetics, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's role as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is often implicated in diseases such as cancer. Researchers have demonstrated that 4-benzoyl-N-[2-(dimethylamino)ethyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride can selectively inhibit specific PPIs, thereby disrupting pathological signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in targeting the interaction between p53 and MDM2, a well-known oncogenic pathway.

In addition to its anticancer properties, this compound has also been explored for its neuroprotective effects. A recent preprint on bioRxiv reported that it exhibits significant activity in reducing tau protein aggregation, a hallmark of Alzheimer's disease. The study utilized in vitro and in vivo models to demonstrate that the compound not only inhibits tau aggregation but also promotes its clearance, suggesting a dual mechanism of action. These findings position it as a potential candidate for further development in neurodegenerative therapeutics.

Pharmacokinetic studies have also been a focal point of recent research. The hydrochloride salt form (CAS: 1216985-97-5) has been shown to improve the compound's solubility and bioavailability, addressing one of the major challenges in its development as a drug. A 2022 study in Drug Metabolism and Disposition detailed its metabolic stability and tissue distribution, providing valuable insights for future formulation strategies. The compound exhibited favorable pharmacokinetic profiles in rodent models, with sustained plasma concentrations and minimal off-target effects.

Despite these promising results, challenges remain in the clinical translation of 4-benzoyl-N-[2-(dimethylamino)ethyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride. Issues such as dose optimization, long-term toxicity, and potential drug-drug interactions need to be addressed in future studies. However, the compound's unique chemical structure and multifaceted biological activities make it a compelling subject for ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development, potentially leading to novel therapeutic options in the near future.